2-(2-chloro-6-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide
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Description
2-(2-chloro-6-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H14ClFN2OS and its molecular weight is 360.83. The purity is usually 95%.
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Scientific Research Applications
Thrombin Inhibition
One of the notable applications of similar compounds is as potent thrombin inhibitors. For example, 2-(2-Chloro-6-fluorophenyl)acetamides with specific substituents have shown significant inhibition of thrombin, highlighting their potential in the development of anticoagulant therapies (Lee et al., 2007).
Metabolic Stability Improvement
In the pursuit of enhancing metabolic stability, analogs of the compound have been investigated for their potential in inhibiting phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), essential pathways in cancer and other diseases (Stec et al., 2011).
Ligand-Protein Interactions and Solar Cell Applications
Research into bioactive benzothiazolinone acetamide analogs, related in structure to the compound , has demonstrated their potential in ligand-protein interactions, notably with Cyclooxygenase 1 (COX1). Additionally, these compounds have shown promising applications in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and potential in photovoltaic efficiency modeling (Mary et al., 2020).
Anti-Lung Cancer Activity
Fluoro-substituted benzo[b]pyran compounds, sharing structural motifs with the compound , have been synthesized and tested against human cancer cell lines, showing anticancer activity at low concentrations. This suggests potential therapeutic applications in lung cancer treatment (Hammam et al., 2005).
Synthesis and Scale-Up
There's also interest in the development of scalable synthesis routes for related compounds, addressing challenges like the use of hazardous reagents and ensuring safety and efficiency in the preparation process. This work supports the larger scale production of thrombin inhibitors and similar therapeutics (Ashwood et al., 2004).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN2OS/c19-15-2-1-3-16(20)14(15)9-18(23)22-10-12-4-6-21-17(8-12)13-5-7-24-11-13/h1-8,11H,9-10H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYAJRFIMLHDHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=O)NCC2=CC(=NC=C2)C3=CSC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.